Cas no 478260-12-7 (3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid)

• Product Name: 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• CAS No: 478260-12-7
• CID: 4654014
• Update Time: 2025-10-05

3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLOROPHENYL)-3-(1-OXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)PROPANOIC ACID
• 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

Additional information on 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

Comprehensive Overview of 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 478260-12-7)

The compound 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 478260-12-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a chlorophenyl moiety with a dihydroisoindolone core and a propanoic acid tail. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

Researchers have focused on 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid due to its potential applications in medicinal chemistry. The presence of the chlorophenyl group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. Meanwhile, the dihydroisoindolone scaffold is known for its role in modulating protein-protein interactions, making this compound a candidate for targeting diseases with complex etiology, such as neurodegenerative disorders and metabolic syndromes.

In recent years, the demand for CAS No. 478260-12-7 has risen alongside advancements in high-throughput screening and computational drug discovery. Scientists frequently search for "synthesis of 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid" or "biological activity of CAS 478260-12-7," reflecting its relevance in both synthetic and pharmacological studies. The compound's propanoic acid functionality also allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an industrial perspective, 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Questions like "eco-friendly preparation of CAS 478260-12-7" or "catalytic routes for dihydroisoindolone derivatives" highlight the growing emphasis on minimizing environmental impact while maintaining efficiency. Innovations in catalysis, such as photoredox or biocatalysis, are being explored to optimize its production.

Analytical characterization of CAS No. 478260-12-7 typically involves techniques like NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. The compound's stability under various conditions is another area of investigation, particularly for researchers interested in "storage conditions for 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid" or "degradation pathways of dihydroisoindolone-based compounds." Such studies are crucial for ensuring reproducibility in both academic and industrial settings.

Looking ahead, 3-(2-chlorophenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid is poised to remain a key player in drug discovery pipelines. Its structural features align with current trends in fragment-based drug design and polypharmacology, where multi-target engagement is increasingly desirable. As the scientific community continues to explore its potential, this compound exemplifies the synergy between synthetic innovation and therapeutic application.